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Compound of Interest

Compound Name: 17:0-20:3 PG-d5

CAS No.: 2342575-52-2

Cat. No.: B15554051

Get Quote

Technical Guide: 17:0-20:3 PG-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated

phosphatidylglycerol, 17:0-20:3 PG-d5. The information presented herein is compiled from

publicly available data and is intended to support research and development activities.

Certificate of Analysis (Representative Data)
A specific certificate of analysis for a single lot of 17:0-20:3 PG-d5 is not publicly available.

However, based on information from various suppliers, a typical specification sheet would

include the following quantitative data.
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Parameter Specification

Product Name

1-heptadecanoyl-2-eicosatrienoyl-sn-

glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium

salt)

Synonym(s) 17:0-20:3 PG-d5

Molecular Formula C₄₃H₇₃D₅NaO₁₀P

Molecular Weight 814.07 g/mol

Purity (by TLC) >99%

Physical State Solution

Concentration 1 mg/mL

Storage Temperature -20°C

Shipping Condition Dry Ice

Experimental Protocols
Detailed experimental protocols for the analysis of a specific lot of 17:0-20:3 PG-d5 are

proprietary to the manufacturer. However, the scientific literature describes standard methods

for the analysis of similar deuterated lipids, which are summarized below.

Chromatographic Analysis
Thin-Layer Chromatography (TLC) is a common method for assessing the purity of

phospholipids.

Stationary Phase: Silica gel plate.

Mobile Phase: A solvent system capable of separating phospholipids, such as

chloroform:methanol:water in various ratios.

Detection: Staining with a visualizing agent (e.g., phosphomolybdic acid or iodine vapor) and

comparison with a reference standard.
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Mass Spectrometry for Structural Elucidation and
Quantification
Mass spectrometry is a critical tool for confirming the structure and quantifying deuterated

lipids.

Ionization Technique: Electrospray ionization (ESI) is typically used for phospholipids.

Mass Analyzer: High-resolution mass spectrometers such as quadrupole time-of-flight (Q-

TOF) or Orbitrap analyzers are employed for accurate mass measurements.

Structural Analysis: Tandem mass spectrometry (MS/MS) techniques are used to confirm the

fatty acid composition and head group. Ozone-induced dissociation (OzID) mass

spectrometry is a specialized technique used to determine the precise location of double

bonds within the fatty acyl chains.[1][2]

Quantification: For quantitative analysis, liquid chromatography-mass spectrometry (LC-

MS/MS) is often used. A known amount of the deuterated standard (17:0-20:3 PG-d5) is

spiked into a sample, and the ratio of the analyte to the standard is used to determine the

concentration of the endogenous, non-deuterated counterpart.

Visualizations
Experimental Workflow for Lipid Analysis
The following diagram illustrates a typical workflow for the analysis of a lipid sample using a

deuterated internal standard like 17:0-20:3 PG-d5.
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Caption: A typical experimental workflow for quantitative lipid analysis.
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Prostaglandin Biosynthesis and Signaling Pathway
17:0-20:3 PG-d5 is a synthetic analog of naturally occurring phosphatidylglycerols. The fatty

acid components of these lipids can be precursors for the biosynthesis of prostaglandins. The

diagram below illustrates a simplified pathway of prostaglandin synthesis and signaling,

focusing on the conversion of arachidonic acid to Prostaglandin D2 (PGD2) and its subsequent

receptor interaction.
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Caption: Simplified prostaglandin D2 biosynthesis and signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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